Cas no 1254039-84-3 (6,13-Bis(4-biphenylyl)pentacene)

• Product Name: 6,13-Bis(4-biphenylyl)pentacene
• CAS No: 1254039-84-3
• MF: C₄₆H₃₀
• MW: 582.730412006378
• CID: 2354972
• PubChem ID: 58890461
• Update Time: 2025-08-04

6,13-Bis(4-biphenylyl)pentacene Chemical and Physical Properties

Names and Identifiers

• 6,13-Di([1,1'-biphenyl]-4-yl)pentacene
• BS-53610
• 6,13-Bis(4-biphenylyl)pentacene
• 6,13-bis({[1,1'-biphenyl]-4-yl})pentacene
• 6,13-bis(4-phenylphenyl)pentacene
• 1254039-84-3
• CS-0433908
• 6,13-di-biphenyl-4-yl-pentacene
• Pentacene, 6,13-bis([1,1'-biphenyl]-4-yl)-

• Inchi： 1S/C46H30/c1-3-11-31(12-4-1)33-19-23-35(24-20-33)45-41-27-37-15-7-9-17-39(37)29-43(41)46(44-30-40-18-10-8-16-38(40)28-42(44)45)36-25-21-34(22-26-36)32-13-5-2-6-14-32/h1-30H
• InChI Key： PZPCFCMBWVLRFR-UHFFFAOYSA-N
• SMILES： C12=CC3C=CC=CC=3C=C1C(C1C=CC(C3C=CC=CC=3)=CC=1)=C1C=C3C=CC=CC3=CC1=C2C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 582.234750957g/mol
• Monoisotopic Mass: 582.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.196

Additional information on 6,13-Bis(4-biphenylyl)pentacene

6,13-Bis(4-biphenylyl)pentacene: A Comprehensive Overview

The compound with CAS No. 1254039-84-3, known as 6,13-Bis(4-biphenylyl)pentacene, is a highly specialized organic material that has garnered significant attention in the fields of materials science and organic electronics. This compound is a derivative of pentacene, a polycyclic aromatic hydrocarbon (PAH), which is widely studied for its unique electronic properties. The 6,13-Bis(4-biphenylyl)pentacene structure incorporates two biphenyl groups at the 6 and 13 positions of the pentacene backbone, introducing additional conjugation and enhancing its electronic characteristics.

Recent advancements in the synthesis and characterization of 6,13-Bis(4-biphenylyl)pentacene have been documented in various scientific journals. Researchers have focused on optimizing the synthesis process to achieve higher yields and better purity, which are critical for applications in organic electronics. The compound's structure has been analyzed using advanced techniques such as X-ray crystallography and scanning tunneling microscopy (STM), providing insights into its molecular packing and electronic properties.

One of the most notable applications of 6,13-Bis(4-biphenylyl)pentacene is in organic field-effect transistors (OFETs). Its unique electronic configuration allows for high carrier mobility, making it a promising candidate for next-generation electronic devices. Studies have shown that the incorporation of biphenyl groups significantly improves the stability and performance of OFETs under various operating conditions.

In addition to OFETs, 6,13-Bis(4-biphenylyl)pentacene has also been explored for its potential in organic photovoltaics (OPVs). The extended conjugation provided by the biphenyl substituents enhances light absorption and charge transport properties, which are essential for efficient solar energy conversion. Recent research has demonstrated improved power conversion efficiencies (PCEs) when this compound is used as an active layer material in OPV devices.

The optical properties of 6,13-Bis(4-biphenylyl)pentacene have also been extensively studied. Its absorption spectrum shows strong peaks in the visible region, making it suitable for applications in light-emitting diodes (LEDs). Researchers have investigated the compound's emission characteristics under different conditions, revealing potential for use in high-efficiency OLEDs with tunable emission wavelengths.

Furthermore, 6,13-Bis(4-biphenylyl)pentacene has been utilized as a sensing material in chemical sensors due to its high sensitivity to environmental changes. Its ability to respond to variations in temperature and humidity has been leveraged in developing advanced sensing technologies.

The synthesis of 6,13-Bis(4-biphenylyl)pentacene involves a multi-step process that includes Friedel-Crafts alkylation and subsequent purification steps. Recent studies have focused on improving the reaction conditions to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern electronic applications.

In conclusion, 6,13-Bis(4-biphenylyl)pentacene represents a cutting-edge material with diverse applications across multiple domains of materials science and electronics. Its unique electronic properties and versatile structure make it a subject of ongoing research interest. As advancements continue to be made in its synthesis and application development, this compound is poised to play a pivotal role in shaping future technologies.